N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol
• IUPAC Name: N-(2-ethylphenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C12H13N3OS/c1-3-9-6-4-5-7-10(9)13-12(16)11-8(2)14-15-17-11/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key: CXLPURQHRMBSJU-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N=NS2)C

Description

N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, also known as EPTC, is a pre-emergent herbicide that is widely used in agriculture to control weeds in crops such as corn, soybeans, and wheat. EPTC is a member of the thiadiazole family of herbicides, which are known for their effectiveness against a wide range of weed species. In

Mechanism of Action

N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide works by inhibiting the synthesis of fatty acids in plants, which leads to the disruption of cell membrane function and ultimately, plant death. This compound is absorbed by the roots of weeds and translocated to the growing points, where it inhibits the activity of the enzyme acetyl-CoA carboxylase, which is essential for fatty acid synthesis.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity to mammals, birds, and aquatic organisms. However, it can be toxic to some non-target plants, such as legumes and alfalfa. This compound is also known to have a short half-life in soil, which means that it breaks down quickly and does not persist in the environment.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a widely used herbicide in agriculture, and its effectiveness has been well-documented in field trials. However, its use in lab experiments can be limited by its low solubility in water and its potential toxicity to some non-target plants. Researchers may need to use higher concentrations of this compound to achieve the desired effect, which can increase the risk of toxicity.

Future Directions

There are several areas of research that could be explored in relation to N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. One area is the development of new formulations of this compound that are more soluble in water and easier to use in lab experiments. Another area is the investigation of the molecular mechanisms involved in this compound resistance in weeds, which could lead to the development of new herbicides with different modes of action. Finally, research could be conducted to evaluate the potential of this compound as a tool for sustainable weed management, particularly in organic farming systems.
Conclusion:
In conclusion, this compound is a pre-emergent herbicide that has been widely used in agriculture for many years. Its effectiveness against a wide range of weed species has been well-documented, and its mechanism of action has been extensively studied. While this compound has some limitations for use in lab experiments, there are several areas of research that could be explored to further our understanding of this important herbicide.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide involves the reaction of 2-ethylphenylhydrazine with thiosemicarbazide in the presence of acetic anhydride. The resulting intermediate is then treated with chloroacetyl chloride to produce this compound. The yield of this compound is typically around 70-80%, making it a cost-effective herbicide for farmers.

Scientific Research Applications

N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been extensively studied for its herbicidal properties, with numerous research studies conducted to evaluate its effectiveness against different weed species. This compound has been found to be particularly effective against annual grasses, such as foxtail and barnyardgrass, as well as broadleaf weeds, such as pigweed and lambsquarters. Research has also shown that this compound can be used in combination with other herbicides to enhance weed control.